Cas no 2229453-42-1 (2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol)

• Product Name: 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol
• CAS No: 2229453-42-1
• MF: C₁₂H₂₁NS
• MW: 211.366842031479
• CID: 5960315
• PubChem ID: 165690940
• Update Time: 2025-06-08

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol
• EN300-1752786
• 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]ethane-1-thiol
• 2229453-42-1

• Inchi： 1S/C12H21NS/c1-9(2)8-13-10(3)7-12(5-6-14)11(13)4/h7,9,14H,5-6,8H2,1-4H3
• InChI Key： LKZKWCIYCHQZMJ-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C)N(C=1C)CC(C)C

Computed Properties

• Exact Mass: 211.13947085g/mol
• Monoisotopic Mass: 211.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 5.9Ų

Additional information on 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol

Comprehensive Analysis of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol (CAS No. 2229453-42-1)

The compound 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol (CAS No. 2229453-42-1) is a specialized organic molecule with a unique structural framework. Its pyrrole core and thiol functional group make it a subject of interest in various research fields, including flavor chemistry, fragrance development, and material science. The presence of the 2-methylpropyl substituent further enhances its potential applications in creating complex aromatic profiles. Researchers are increasingly exploring its role in sustainable synthesis and green chemistry, aligning with the global shift toward eco-friendly industrial practices.

One of the most intriguing aspects of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol is its potential in the flavor and fragrance industry. The compound's thiol group is known for contributing to umami and savory notes, which are highly sought after in gourmet food formulations. Recent trends in plant-based meat alternatives have driven demand for novel flavor enhancers, and this molecule's structural properties position it as a candidate for such applications. Additionally, its low odor threshold makes it valuable in perfumery, where subtle yet persistent scents are prized.

From a synthetic chemistry perspective, the compound's CAS No. 2229453-42-1 serves as a critical identifier for researchers investigating its reaction pathways and derivative formation. Computational studies using AI-driven molecular modeling have shed light on its steric effects and electronic distribution, which are vital for optimizing its use in catalysis and polymer science. The rise of machine learning in chemical research has further accelerated the exploration of similar heterocyclic thiols, making this compound a focal point for innovation.

In the context of consumer safety and regulatory compliance, 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethane-1-thiol has been evaluated for its stability and compatibility in end-use products. Its low toxicity profile and biodegradability align with the growing demand for sustainable ingredients in cosmetics and food additives. This aligns with the clean-label movement, where transparency and natural origins are prioritized. As such, the compound is gaining traction in vegan formulations and cruelty-free product lines.

The future of CAS No. 2229453-42-1 lies in its adaptability to emerging technologies. For instance, its potential integration into smart packaging systems—where it could act as a freshness indicator—highlights its versatility. Furthermore, collaborations between academia and industry are exploring its role in bio-based materials, such as self-healing polymers. These advancements underscore the compound's relevance in addressing contemporary challenges like circular economy and waste reduction.